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Executive Summary

Magnesium 2-hydroxypropanoate trihydrate, commonly known as magnesium lactate
trinydrate, is an organic mineral salt of significant interest in the pharmaceutical, nutraceutical,
and food science industries. Its superior bioavailability, high solubility, and neutral taste profile
distinguish it from inorganic magnesium sources, making it a preferred choice for mineral
supplementation and as a functional excipient in drug formulations.[1] This guide provides a
comprehensive technical overview of its chemical identity, physicochemical properties,
synthesis principles, and key applications. By elucidating the science behind its functionality,
from molecular structure to formulation benefits, this document serves as a critical resource for
professionals engaged in research and development.

Chemical Identity and Nomenclature

A precise understanding of a compound's nomenclature is fundamental to scientific
communication and regulatory compliance. Magnesium 2-hydroxypropanoate trihydrate is
subject to specific naming conventions by the International Union of Pure and Applied
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Chemistry (IUPAC), alongside several common synonyms and identifiers used across
industries.

IUPAC Nomenclature

The formal IUPAC name for the compound is magnesium;bis(2-hydroxypropanoate);trinydrate.
[2][3] This name systematically describes its three core components:

e Magnesium: Refers to the central magnesium cation (Mg?*).

 bis(2-hydroxypropanoate): Indicates the presence of two lactate anions. "Propanoate”
identifies the three-carbon carboxylate, "2-hydroxy" specifies the hydroxyl group on the
second carbon, and the "bis" prefix confirms there are two such molecules.

« trinydrate: Specifies that three molecules of water are associated with each formula unit in
the crystalline structure.

Stereoisomerism

Lactic acid, the parent acid, is chiral and exists as two stereoisomers: L-(+)-lactic acid and D-
(-)-lactic acid. Consequently, magnesium lactate can exist in different isomeric forms:

e Magnesium L-lactate: Formed from L-lactic acid, often specified with CAS Number 18917-
93-6.[4]

e Magnesium D-lactate: Formed from D-lactic acid.
e Magnesium DL-lactate: A racemic mixture of both isomers.

The specific isomer can be critical in biological systems and pharmaceutical applications, as
enzymatic pathways are often stereospecific. The L-isomer is the form predominantly found in
human metabolism.

Common Synonyms and ldentifiers

For practical laboratory and commercial use, a variety of synonyms and identifiers are
employed. The most common is Magnesium lactate trihydrate.[5]
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Identifier Value Reference(s)

) magnesium;bis(2-
Primary IUPAC Name ) [2][3]
hydroxypropanoate);trinydrate

Common Name Magnesium lactate trihydrate [2][5]

18917-93-6 (often refers to L-
CAS Number ] [4161[71
lactate trihydrate)

EC Number 242-671-4 [4][8]

CeH16MgOo (or
Molecular Formula [2][9]
Mg(CsHs03)2-3H20)

Molecular Weight 256.49 g/mol [21[7]

Physicochemical Properties and Characterization

The performance of Magnesium 2-hydroxypropanoate trihydrate in any application,
particularly in drug formulation, is dictated by its physicochemical properties. These
characteristics influence its dissolution rate, stability, and interaction with other components.
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Property

Description

Significance in
Reference(s)
Drug Development

Appearance

White or almost white
crystalline or granular

powder.

Ensures batch-to-
batch consistency and
is a primary indicator
. [11[]
of purity. Affects
powder flow and

processing.

Solubility

Freely soluble in
water; slightly soluble

in ethanol.

High water solubility is
critical for liquid
formulations and
ensures rapid
: : [O][10][11]
dissolution for oral
solid dosage forms,
enhancing

bioavailability.

pH (5% ag. solution)

6.5-8.5

A near-neutral pH

minimizes

gastrointestinal

irritation compared to

more acidic or basic 1B][10]
salts and improves

stability in

formulations.

The compound can

Requires controlled
storage conditions
(low humidity) to

prevent caking and

Hygroscopicity absorb moisture from ] o [9]
) degradation. This is a
the air. -
critical parameter for
powder handling and
shelf-life stability.
Stability Stable under normal Predictable stability is [8]

handling and storage

conditions. Avoid

essential for ensuring

the product's shelf life
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strong acids, strong and efficacy.
bases, and extreme Decomposition at high
temperatures. temperatures can

release toxic gases.

Synthesis and Manufacturing Principles

The industrial production of magnesium lactate trihydrate is a well-established process
designed to yield a high-purity product. The core of the synthesis is a classic acid-base
neutralization reaction.

Core Reaction: Neutralization

The fundamental chemical transformation involves the reaction of lactic acid with a high-purity
magnesium source. The choice of magnesium source (e.g., magnesium carbonate, magnesium
hydroxide, or magnesium oxide) is a critical process parameter.

» Reaction with Magnesium Carbonate: 2 CsHesOs (Lactic Acid) + MgCOs (Magnesium
Carbonate) —» Mg(CsHs03)2 (Magnesium Lactate) + H20 + CO21

e Reaction with Magnesium Hydroxide: 2 CsHeOs (Lactic Acid) + Mg(OH)2 (Magnesium
Hydroxide) - Mg(CsHs03)2 (Magnesium Lactate) + 2 H20

Scientist's Note: The use of magnesium carbonate results in effervescence due to CO:z
evolution, which requires careful control of the addition rate to prevent foaming and material
loss. Magnesium hydroxide offers a cleaner reaction with water as the only byproduct,
simplifying downstream processing.

Industrial Synthesis Workflow

A common and sustainable manufacturing approach involves using lactic acid produced via
fermentation, which allows for the production of specific stereoisomers (typically L-lactic acid).
The subsequent neutralization and purification steps are crucial for achieving pharmaceutical-
grade quality.[12]
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Caption: Industrial synthesis workflow for Magnesium Lactate Trihydrate.
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Causality in Experimental Choices:

e Fermentation: This biological route is preferred for producing stereochemically pure L-lactic
acid, which is more compatible with human physiology than the racemic mixture.[12]

» Controlled Neutralization: The reaction pH and temperature are carefully controlled to
optimize the yield and prevent the formation of impurities.[9]

o Crystallization: This step is not merely for solidification; it is a critical purification technique.
By controlling the rate of cooling and solvent composition, impurities can be excluded from
the crystal lattice, resulting in a product of high purity.

Applications in Pharmaceutical and Drug
Development

Magnesium 2-hydroxypropanoate trihydrate is valued for its dual role as both an Active
Pharmaceutical Ingredient (API) and a high-performance excipient.

Superior Bioavailability and Physiological Compatibility

As an organic salt, magnesium lactate generally exhibits superior bioavailability compared to
inorganic sources like magnesium oxide.[1][10] This is attributed to its higher solubility and the
fact that the lactate anion can be readily metabolized by the body. This property is paramount
for developing effective mineral supplements where efficient absorption is the primary goal. Its
low potential for gastrointestinal irritation further enhances patient compliance.[9]

Role as an Active Pharmaceutical Ingredient (API)

The primary therapeutic use of magnesium lactate is as a source of magnesium for the
prevention and treatment of hypomagnesemia (low magnesium levels in the blood).[6]
Magnesium is a vital cofactor in over 300 enzymatic reactions, and its deficiency can lead to a
range of neuromuscular, cardiovascular, and metabolic disorders. Magnesium lactate is also
used to alleviate muscle cramps, including those experienced during pregnancy.[6]

Role as a Pharmaceutical Excipient

Beyond its role as an API, magnesium lactate is a versatile excipient:
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o Acidity Regulator: It helps to maintain a stable pH in liquid and solid dosage forms, which
can be crucial for API stability and solubility.[6][10]

» Buffering Agent: Its ability to resist pH changes makes it valuable in sensitive formulations.
[10]

 Stabilizer: It can contribute to the overall stability and shelf-life of a product.[10]
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Caption: Logical framework linking key properties to primary applications.

Experimental Protocol: Laboratory-Scale Synthesis
via Neutralization

This protocol details a self-validating, reproducible method for synthesizing Magnesium L-
lactate trihydrate in a laboratory setting.

Objective: To synthesize high-purity Magnesium L-lactate trihydrate from L-lactic acid and
magnesium hydroxide.

Materials:

e L-Lactic Acid (88% aqueous solution)
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e Magnesium Hydroxide (Mg(OH)z, high purity)
e Deionized Water

o Ethanol (96%)

o Magnetic stirrer with heating plate

o Reaction vessel (e.g., 500 mL beaker)
e pH meter or pH indicator strips

e Buchner funnel and vacuum flask
 Filter paper

e Crystallizing dish

e Drying oven

Methodology:

e Reactant Preparation:

o In the reaction vessel, dilute 50.0 g of L-lactic acid (88% solution) with 100 mL of
deionized water.

o Place the vessel on a magnetic stirrer and begin moderate stirring.
e Neutralization Reaction:

o Slowly add 15.3 g of magnesium hydroxide powder to the lactic acid solution in small
portions over 30 minutes.

o Scientist's Note: A stoichiometric amount of Mg(OH): is used. Slow addition is critical to
control the exothermic reaction and ensure homogeneity.

o Monitor the pH of the solution. Continue stirring and gently heat the solution to ~60°C to
ensure the reaction goes to completion. The reaction is complete when all the Mg(OH)2
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has dissolved and the pH is stable between 7.0 and 8.0.

o Purification:

o If the resulting solution is cloudy, perform a hot filtration using a Buchner funnel to remove
any unreacted starting material or insoluble impurities.

o Crystallization:

o Transfer the clear, hot solution to a crystallizing dish.

o Allow the solution to cool slowly to room temperature. Cover the dish to prevent
contamination.

o For enhanced precipitation, the dish can be placed in an ice bath after it has reached room
temperature. White crystals of magnesium lactate will form.

* |solation and Washing:

o Collect the crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals on the filter with a small amount of cold ethanol.

o Scientist's Note: Washing with cold ethanol removes residual water-soluble impurities
without significantly dissolving the desired product, as magnesium lactate is only slightly
soluble in ethanol.[11]

e Drying:

o Carefully transfer the crystalline product to a pre-weighed watch glass.

o Dry the product in a drying oven at a moderate temperature (e.g., 50-60°C) until a
constant weight is achieved.

o Scientist's Note: Overheating can drive off the waters of hydration, converting the
trihydrate to a lower hydrate or anhydrous form.

e Characterization:
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o Calculate the final yield.

o Confirm product identity and purity using appropriate analytical techniques (e.g., FTIR,
melting point analysis).

Conclusion

Magnesium 2-hydroxypropanoate trihydrate stands out as a scientifically advanced
compound for magnesium delivery and formulation science. Its well-defined chemical structure,
favorable physicochemical properties—especially its high solubility and bioavailability—and
established safety profile make it an authoritative choice for researchers and drug development
professionals. A thorough understanding of its nomenclature, synthesis, and functional
properties, as detailed in this guide, empowers scientists to leverage this versatile molecule to
its full potential in creating effective, stable, and patient-compliant health products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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